Cas no 42053-84-9 (5-(2-chlorophenyl)-1,2,4-thiadiazol-3-amine)

• Product Name: 5-(2-chlorophenyl)-1,2,4-thiadiazol-3-amine
• CAS No: 42053-84-9
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• CID: 324522
• PubChem ID: 611064
• Update Time: 2025-04-19

5-(2-chlorophenyl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine,5-(2-chlorophenyl)-
• 5-(2-chloro-phenyl)-[1,2,4]thiadiazol-3-ylamine
• 5-(2-Chlorophenyl)-1,2,4-thiadiazol-3-amine
• EN300-134528
• CCG-310213
• KJPOZCDBQPBPLS-UHFFFAOYSA-N
• AKOS013861174
• VU0422114-2
• F9995-0971
• 5-(2-Chlorophenyl)-1,2,4-thiadiazol-3-amine #
• 1,2,4-Thiadiazol-3-amine, 5-(2-chlorophenyl)-
• 42053-84-9
• 5-(2-chlorophenyl)-1,2,4-thiadiazol-3-amine

• Inchi： 1S/C8H6ClN3S/c9-6-4-2-1-3-5(6)7-11-8(10)12-13-7/h1-4H,(H2,10,12)
• InChI Key： KJPOZCDBQPBPLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(N)=NS1

Computed Properties

• Exact Mass: 210.9970961g/mol
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80Ų